Cas no 212650-49-2 (2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid)
212650-49-2 structure
Product Name:2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid
CAS No:212650-49-2
MF:C11H19NO4S
MW:261.337862253189
MDL:MFCD21770303
CID:2151136
PubChem ID:22487626
Update Time:2023-11-22
2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-[(tert-butoxy)carbonyl]thiomorpholin-3-yl}acetic acid
- NE32813
- Z1463350059
- 2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid
-
- MDL: MFCD21770303
- Inchi: 1S/C11H19NO4S/c1-11(2,3)16-10(15)12-4-5-17-7-8(12)6-9(13)14/h8H,4-7H2,1-3H3,(H,13,14)
- InChI Key: JQLPQAFGOHVEAM-UHFFFAOYSA-N
- SMILES: S1CCN(C(=O)OC(C)(C)C)C(CC(=O)O)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 300
- Topological Polar Surface Area: 92.1
2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B816168-10mg |
2-{4-[(tert-Butoxy)carbonyl]thiomorpholin-3-yl}acetic Acid |
212650-49-2 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B816168-50mg |
2-{4-[(tert-Butoxy)carbonyl]thiomorpholin-3-yl}acetic Acid |
212650-49-2 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | B816168-100mg |
2-{4-[(tert-Butoxy)carbonyl]thiomorpholin-3-yl}acetic Acid |
212650-49-2 | 100mg |
$ 295.00 | 2022-06-06 | ||
| A2B Chem LLC | AV37131-2.5g |
2-{4-[(tert-butoxy)carbonyl]thiomorpholin-3-yl}acetic acid |
212650-49-2 | 95% | 2.5g |
$1655.00 | 2024-04-20 | |
| A2B Chem LLC | AV37131-5g |
2-{4-[(tert-butoxy)carbonyl]thiomorpholin-3-yl}acetic acid |
212650-49-2 | 95% | 5g |
$2432.00 | 2024-04-20 | |
| A2B Chem LLC | AV37131-10g |
2-{4-[(tert-butoxy)carbonyl]thiomorpholin-3-yl}acetic acid |
212650-49-2 | 95% | 10g |
$3589.00 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN14731-100.0mg |
2-{4-[(tert-butoxy)carbonyl]thiomorpholin-3-yl}acetic acid |
212650-49-2 | 95% | 100.0mg |
¥836.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN14731-250.0mg |
2-{4-[(tert-butoxy)carbonyl]thiomorpholin-3-yl}acetic acid |
212650-49-2 | 95% | 250.0mg |
¥1335.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN14731-500.0mg |
2-{4-[(tert-butoxy)carbonyl]thiomorpholin-3-yl}acetic acid |
212650-49-2 | 95% | 500.0mg |
¥2229.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN14731-1.0g |
2-{4-[(tert-butoxy)carbonyl]thiomorpholin-3-yl}acetic acid |
212650-49-2 | 95% | 1.0g |
¥3337.0000 | 2025-04-12 |
2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:212650-49-2)2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid
Order Number:A1240043
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:25
Price ($):513
Email:sales@amadischem.com
2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:212650-49-2)2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid
Purity:99%
Quantity:1g
Price ($):513